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Compound of Interest

Compound Name: Ethanesulfonyl chloride

Cat. No.: B166125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethanesulfonyl chloride (ESC) is a reactive organosulfur compound widely utilized in organic

synthesis, particularly in the pharmaceutical and agrochemical industries.[1] Its primary

application lies in the introduction of the ethanesulfonyl (ethylsulfonyl or "esyl") group into

various organic molecules. This functional group can significantly alter the physicochemical and

biological properties of a compound, making it a valuable tool in drug discovery and

development. The sulfonamide functional group, formed by the reaction of ethanesulfonyl
chloride with amines, is a key structural motif in a wide array of therapeutic agents, including

antibacterial drugs, diuretics, and anticonvulsants.[2][3]

This document provides detailed application notes and experimental protocols for the use of

ethanesulfonyl chloride in the synthesis of sulfonamides and sulfonate esters.

Physicochemical Properties of Ethanesulfonyl
Chloride
A summary of the key physicochemical properties of ethanesulfonyl chloride is presented in

Table 1.
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Property Value Reference

CAS Number 594-44-5 [1]

Molecular Formula C2H5ClO2S [1]

Molecular Weight 128.58 g/mol [4]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 177 °C [4]

Density 1.357 g/mL at 25 °C [4]

Solubility

Soluble in organic solvents

such as diethyl ether and

dichloromethane; decomposes

in water and ethanol.

[5][6]

Applications of Ethanesulfonyl Chloride
The high reactivity of the sulfonyl chloride functional group allows for its facile reaction with a

variety of nucleophiles.[1]

Synthesis of Ethanesulfonamides
The most prominent application of ethanesulfonyl chloride is in the synthesis of

ethanesulfonamides through its reaction with primary and secondary amines.[7] This reaction is

a cornerstone in medicinal chemistry for the preparation of a diverse range of biologically active

molecules.[2] The resulting sulfonamides are generally stable to hydrolysis under both acidic

and basic conditions.[8]

General Reaction Scheme:

Protection of Alcohols
Ethanesulfonyl chloride can be used to protect hydroxyl groups in molecules by converting

them into ethanesulfonate (esylate) esters.[9] While not as common as other protecting groups

like silyl ethers, esylates are stable under acidic conditions.[9] However, it is important to note

that mesylates (methanesulfonates) are often used as leaving groups in subsequent reactions,
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a property that can be either advantageous or detrimental depending on the synthetic strategy.

[9]

General Reaction Scheme:

Caption: Workflow for the synthesis of ethanesulfonamides.

General Reaction for Ethanesulfonate Ester Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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